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Compound of Interest

Compound Name: CH-141

Cat. No.: B1668554 Get Quote

Disclaimer: This document provides a general framework for the safe handling and disposal of

a laboratory chemical, referred to here as CH-141. As "CH-141" is not a standard chemical

identifier, the specific physical, chemical, and toxicological properties are unknown. All

procedures must be adapted following a thorough risk assessment based on the compound's

actual properties as detailed in its Safety Data Sheet (SDS). Always consult your institution's

Environmental Health & Safety (EHS) department for specific disposal requirements.

This guide is intended to provide essential safety and logistical information to laboratory

professionals, ensuring that disposal processes minimize risk to personnel and the

environment.

Waste Characterization and Segregation
Proper disposal begins with accurate characterization. Before disposal, CH-141 waste must be

categorized based on its properties and any solvents or materials it is mixed with.

Table 1: CH-141 Waste Stream Classification
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Waste Stream ID Description
Primary Hazard
Class

Recommended
Container

CH141-LQ-SOL

Liquid solutions of
CH-141 in organic,
non-halogenated
solvents (e.g.,
methanol, ethanol).

Flammable Liquid,
Toxic

4L Glass Bottle,
HDPE Jug

CH141-LQ-HAL

Liquid solutions of

CH-141 in

halogenated solvents

(e.g.,

dichloromethane,

chloroform).

Toxic, Environmental

Hazard

4L Coated Glass

Bottle

CH141-AQ-H

Acidic aqueous

solutions of CH-141

(pH < 2.0).

Corrosive (Acid) 10L HDPE Carboy

CH141-AQ-B

Basic aqueous

solutions of CH-141

(pH > 12.5).

Corrosive (Base) 10L HDPE Carboy

CH141-SL-CON
Concentrated or neat

solid CH-141 waste.
Toxic Solid

1 Gallon Wide-Mouth

HDPE Pail

| CH141-SL-CTM | Contaminated lab materials (e.g., gloves, pipette tips, silica gel). | Solid

Waste, Toxic | Lined Cardboard Box, HDPE Pail |

Protocol for Preparing a CH-141 Waste Container
This protocol outlines the steps for safely preparing a container for liquid waste stream CH141-

LQ-SOL.

Methodology:

Container Selection: Obtain a clean, dry 4L amber glass bottle with a screw cap. Ensure the

bottle is free of cracks or defects.
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Initial Labeling: Affix a "Hazardous Waste" label to the bottle. Using a permanent marker,

write the following:

Principal Investigator (PI): [Name of PI]

Lab Location: [Building and Room Number]

Chemical Contents: List all constituents, including CH-141 and all solvents. Write out full

chemical names (e.g., "Methanol," not "MeOH").

Venting: If there is a possibility of gas generation, use a vented cap provided by your EHS

department.

Secondary Containment: Place the labeled bottle inside a secondary containment bin. The

bin must be made of a material compatible with the solvents and have a capacity of at least

110% of the primary container's volume.

Waste Addition:

Don appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and

chemically resistant gloves (e.g., nitrile).

Perform all waste transfers inside a certified chemical fume hood.

Using a funnel, carefully pour the CH-141 waste from your experimental flask into the

waste bottle.

Do not fill the bottle beyond 90% capacity to allow for vapor expansion.

Content Updates: Each time waste is added, update the percentage of each constituent on

the label.

Storage: Keep the capped container in the designated satellite accumulation area within the

lab, inside its secondary containment.
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Disposal Request: Once the container is 90% full or has been accumulating for 180 days (or

as per institutional policy), submit a chemical waste pickup request to your EHS department.

CH-141 Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the correct disposal pathway

for a given sample of CH-141 waste.
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Start: Characterize
CH-141 Waste

Is the waste primarily
solid or liquid?

Is it a contaminated
sharp (needle, blade)?

Solid

Is the solvent
aqueous or organic?

Liquid

Waste Stream: CH141-SL-CTM
(Contaminated Solid Waste)

No

Dispose in approved
Sharps Container

Yes

Is the organic solvent
halogenated?

Organic

Check pH

Aqueous

Waste Stream: CH141-LQ-SOL
(Non-Halogenated Organic)

No

Waste Stream: CH141-LQ-HAL
(Halogenated Organic)

Yes

Waste Stream: CH141-AQ-H
(Aqueous Acid Waste)

pH < 2.0

Waste Stream: CH141-AQ-B
(Aqueous Basic Waste)

pH > 12.5

Consult EHS for
non-hazardous drain disposal

(if permitted)

2.0 < pH < 12.5

Click to download full resolution via product page

Caption: Decision tree for CH-141 waste stream segregation.
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To cite this document: BenchChem. [Standard Operating Procedure: Safe Disposal of
Compound CH-141]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668554#ch-141-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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